Cas no 172333-81-2 (Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N''-cyano-N,N',N'-trimethyl-)

• Product Name: Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N''-cyano-N,N',N'-trimethyl-
• CAS No: 172333-81-2
• MF: C₁₁H₁₄ClN₅
• MW: 251.715360164642
• CID: 1360324
• PubChem ID: 9816428
• Update Time: 2025-04-20

Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N''-cyano-N,N',N'-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-[(6-chloro-3-pyridinyl)methyl]-N''-cyano-N,N',N'-trimethyl-
• 1-[(6-chloropyridin-3-yl)methyl]-2-cyano-1,3,3-trimethylguanidine
• CHEMBL2287186
• 172333-81-2
• SCHEMBL9133987
• DTXSID90431228

• Inchi： 1S/C11H14ClN5/c1-16(2)11(15-8-13)17(3)7-9-4-5-10(12)14-6-9/h4-6H,7H2,1-3H3/b15-11+
• InChI Key： LCTSZVZUNQLYHN-RVDMUPIBSA-N
• SMILES： ClC1=CC=C(C=N1)CN(C)/C(=N/C#N)/N(C)C

Computed Properties

• Exact Mass: 251.09402
• Monoisotopic Mass: 251.0937732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.52